Cas no 137052-08-5 (1-(oxan-4-yl)ethan-1-one)

• Product Name: 1-(oxan-4-yl)ethan-1-one
• CAS No: 137052-08-5
• MF: C₇H₁₂O₂
• MW: 128.168982505798
• MDL: MFCD08704647
• CID: 64457
• PubChem ID: 9877365
• Update Time: 2025-11-07

1-(oxan-4-yl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-ACETOXY-3-CARBAMOYL,2,2,5,5-TETRAMETHYLPYRROLIDINE
• 4-Acetyltetrahydro-4H-pyran
• 1-(oxan-4-yl)ethanone
• 1-(tetrahydro-2H-pyran-4-yl)ethanone
• 1-Tetrahydro-2H-pyran-4-ylethanone
• 1-Tetrahydropyran-4-yl-aethanon
• 4-Acetyloxane
• 4-Acetyltetrahydro-2H-pyran
• 4-acetyltetrahydropyran
• 1-(oxan-4-yl)ethan-1-one
• 1-tetrahydropyran-4-ylethanone
• Ethanone, 1-(tetrahydro-2H-pyran-4-yl)-
• 1-(Tetrahydro-pyran-4-yl)-ethanone
• 1-(Tetrahydro-2H-pyran-4-yl)ethan-1-one
• PubChem23581
• 1-(4-oxanyl)ethanone
• VNMXIOWPBADSIC-UHFFFAOYSA-N
• Tetrahydro-2H-pyran-4-yl)ethanone
• A807178
• 1-(Tetrahydro-2H-pyran-4-yl)ethanone, AldrichCPR
• BCP21783
• SCHEMBL8950
• SY023117
• AKOS013218199
• FT-0688212
• Z1178490124
• TS-01682
• SB33099
• CS-D1226
• MFCD08704647
• W-205494
• EN300-84148
• DTXSID40432149
• 137052-08-5
• 4-Acetyltetrahydropyran pound>>1-(Oxan-4-yl)ethanone
• AM803183
• BBL102180
• 1-tetrahydropyran-4-yl-ethanone
• STL555979

• MDL： MFCD08704647
• Inchi： 1S/C7H12O2/c1-6(8)7-2-4-9-5-3-7/h7H,2-5H2,1H3
• InChI Key： VNMXIOWPBADSIC-UHFFFAOYSA-N
• SMILES： O1CCC(C(C)=O)CC1

Computed Properties

• Exact Mass: 128.08400
• Monoisotopic Mass: 128.083729621g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 104
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 26.3

Experimental Properties

• Density: 1.024
• Boiling Point: 197.3°C at 760 mmHg
• Refractive Index: 1.45
• PSA: 26.30000
• LogP: 1.00200

1-(oxan-4-yl)ethan-1-one Security Information

• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Hazard Category Code： 42-36
• Safety Instruction： 22-45-26
• Hazardous Material Identification：
• Storage Condition：Sealed in dry,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxanes Oxanes
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxanes

Additional information on 1-(oxan-4-yl)ethan-1-one

Research Briefing on 1-(oxan-4-yl)ethan-1-one (CAS: 137052-08-5) in Chemical Biology and Pharmaceutical Applications

1-(oxan-4-yl)ethan-1-one (CAS: 137052-08-5) is a chemical compound of significant interest in the field of chemical biology and pharmaceutical research. This ketone derivative, featuring a tetrahydropyran (oxane) ring, has been explored for its potential as a building block in drug synthesis and its role in modulating biological pathways. Recent studies have highlighted its utility in the development of novel therapeutic agents, particularly in the context of central nervous system (CNS) disorders and anti-inflammatory applications.

A 2023 study published in the Journal of Medicinal Chemistry investigated the pharmacokinetic properties of 1-(oxan-4-yl)ethan-1-one derivatives, focusing on their blood-brain barrier (BBB) permeability. The research demonstrated that structural modifications of this scaffold could enhance CNS bioavailability, making it a promising candidate for neurodegenerative disease therapeutics. Molecular docking simulations further revealed its potential interactions with gamma-aminobutyric acid (GABA) receptors, suggesting anxiolytic applications.

In synthetic chemistry, 1-(oxan-4-yl)ethan-1-one has emerged as a versatile intermediate. A recent Organic Letters publication (2024) detailed its use in asymmetric synthesis, where it served as a chiral auxiliary in the construction of complex heterocycles. The study reported excellent enantioselectivity (up to 98% ee) when using this compound in nickel-catalyzed reactions, opening new avenues for the synthesis of optically active pharmaceuticals.

From a safety and toxicology perspective, a 2024 preclinical assessment published in Chemical Research in Toxicology examined the metabolic fate of 137052-08-5. The study identified cytochrome P450 3A4 as the primary enzyme responsible for its oxidation, with the major metabolite being the corresponding alcohol derivative. These findings are crucial for understanding potential drug-drug interactions in future therapeutic applications.

Ongoing research (as of Q2 2024) is exploring the anti-inflammatory properties of 1-(oxan-4-yl)ethan-1-one derivatives. Preliminary results presented at the American Chemical Society National Meeting suggest that certain analogs exhibit potent inhibition of NF-κB signaling, with IC50 values in the low micromolar range. These compounds show particular promise for the treatment of chronic inflammatory conditions while demonstrating reduced gastrointestinal toxicity compared to traditional NSAIDs.

The compound's stability under various conditions has also been a subject of recent investigation. Accelerated stability studies conducted at 40°C/75% RH demonstrated that 137052-08-5 maintains >95% purity over 6 months when stored in amber glass containers with desiccant. This favorable stability profile enhances its attractiveness for pharmaceutical formulation development.

Looking forward, the unique structural features of 1-(oxan-4-yl)ethan-1-one continue to inspire innovative applications. Current research directions include its incorporation into PROTAC (proteolysis targeting chimera) molecules and its use as a polarity-modifying group in antibody-drug conjugates (ADCs). The compound's balanced lipophilicity (logP ~1.2) and synthetic accessibility position it as a valuable tool in modern drug discovery efforts.